4-ethoxy-5-isopropyl-2-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-2-methyl-N-(oxolan-2-ylmethyl)-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H27NO4S/c1-5-21-16-9-13(4)17(10-15(16)12(2)3)23(19,20)18-11-14-7-6-8-22-14/h9-10,12,14,18H,5-8,11H2,1-4H3
• InChI Key: CPPQWOYSFUQWQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NCC2CCCO2)C(C)C
• Molecular Formula: C17H27NO4S
• Molecular Weight: 341.5 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives often involves multi-step chemical reactions, including rearrangements and substitutions. For example, Stankyavichus et al. (1999) described the rearrangement of 3-ethoxycarbonyl-5-hydroxyimino-2-methyl-4-oxonaphtho[1,2-b]furan by the action of benzenesulfonyl chloride in an alkaline medium, leading to the formation of carboxylic and pyrrole-4-carboxylic acids through a Beckmann rearrangement (Stankyavichus, Stankyavichene, & Terent’ev, 1999).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives can be elucidated using techniques such as X-ray crystallography. Al-Hourani et al. (2016) synthesized N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide and determined its structure, showing how substituents on the benzenesulfonamide core influence the overall molecular conformation and stability (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Benzenesulfonamides undergo various chemical reactions, influenced by the nature and position of substituents on the benzene ring. The introduction of electron-withdrawing or electron-donating groups can significantly alter the reactivity and properties of these compounds. For instance, the synthesis and bioactivity studies on new 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides by Gul et al. (2016) highlight the importance of substituents in determining the biological activity and reactivity of these molecules (Gul et al., 2016).

Physical Properties Analysis

The physical properties of benzenesulfonamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their practical applications. These properties are determined by the molecular structure and the presence of functional groups. The synthesis and characterization of compounds like N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide by Mohamed-Ezzat et al. (2023) provide insights into the influence of different substituents on the physical properties of benzenesulfonamides (Mohamed-Ezzat, Kariuki, & Azzam, 2023).

Chemical Properties Analysis

The chemical properties of benzenesulfonamides, such as acidity, basicity, and reactivity towards nucleophiles or electrophiles, are shaped by their molecular structure. Detailed studies on the synthesis, structure, and reactivity of these compounds, such as the work by Bradbury, Gilchrist, and Rees (1982) on the synthesis and thermal rearrangement of ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, illustrate the complex interplay between structure and reactivity (Bradbury, Gilchrist, & Rees, 1982).